Cas no 2402789-25-5 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2402789-25-5
• MF: C₄₇H₆₄N₄O₁₂
• MW: 877.030673980713
• CID: 5213896
• Update Time: 2025-07-14

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• CID 135812979
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C47H64N4O12/c1-24-13-12-14-25(2)46(59)49-37-32(23-48-51-20-18-50(19-21-51)31-15-10-11-16-31)41(56)34-35(42(37)57)40(55)29(6)44-36(34)45(58)47(8,63-44)61-22-17-33(60-9)26(3)43(62-30(7)52)28(5)39(54)27(4)38(24)53/h12-14,17,22-24,26-28,31,33,38-39,43,53-57H,10-11,15-16,18-21H2,1-9H3,(H,49,59)/b13-12?,22-17?,25-14-,48-23+/t24-,26+,27+,28+,33-,38-,39+,43+,47-/m0/s1
• InChI Key： WDZCUPBHRAEYDL-SYVYRUJJSA-N
• SMILES： O(C(C)=O)[C@@H]1[C@H](C)[C@H](C=CO[C@]2(C)C(C3C(=C(C)C(=C4C(=C(C(=C(C=34)O)/C=N/N3CCN(CC3)C3CCCC3)NC(C(C)=CC=C[C@H](C)[C@@H]([C@@H](C)[C@H]([C@H]1C)O)O)=O)O)O)O2)=O)OC |c:46|

Computed Properties

• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 63
• Rotatable Bond Count: 6
• Complexity: 1730
• XLogP3: 6.7
• Topological Polar Surface Area: 220

Additional information on INDEX NAME NOT YET ASSIGNED

Introduction to Compound with CAS No. 2402789-25-5 and Its Potential Applications in Modern Research

Compound with the CAS number 2402789-25-5, currently designated as INDEX NAME NOT YET ASSIGNED, represents a significant area of interest in the field of chemical and biomedical research. This compound, though not yet widely recognized by a specific commercial name, has shown promising properties that make it a valuable candidate for further investigation. The unique molecular structure and chemical characteristics of this compound have positioned it as a potential candidate for various applications, particularly in the realms of drug discovery, material science, and advanced chemical synthesis.

The molecular framework of CAS No. 2402789-25-5 exhibits a complex arrangement of functional groups that contribute to its distinct reactivity and interaction capabilities. These features are critical in determining its suitability for different biochemical pathways and synthetic processes. Recent advancements in computational chemistry have enabled researchers to predict the behavior of such compounds with greater accuracy, facilitating the design of experiments that can efficiently explore their potential uses.

In the context of drug discovery, INDEX NAME NOT YET ASSIGNED has been identified as a compound with potential therapeutic benefits. Preliminary studies suggest that it may interact with specific biological targets, making it a candidate for developing novel pharmacological agents. The ability to modulate these interactions could lead to the creation of drugs that are more effective and have fewer side effects compared to existing treatments. This aligns with the broader goal of developing precision medicine approaches, where treatments are tailored to individual patients based on their unique biological profiles.

The compound’s chemical properties also make it an attractive candidate for applications in material science. Its structural versatility allows for the design of materials with tailored properties, such as enhanced stability or specific electronic characteristics. These attributes are particularly valuable in the development of advanced materials for electronics, coatings, and other high-tech applications. The growing demand for innovative materials underscores the importance of exploring new chemical entities like CAS No. 2402789-25-5.

Furthermore, the synthesis of INDEX NAME NOT YET ASSIGNED presents an opportunity for innovation in chemical methodologies. The development of efficient synthetic routes not only facilitates its study but also contributes to the broader field of organic chemistry. New synthetic strategies can lead to cost-effective and environmentally friendly production processes, which are increasingly important in today’s sustainable chemistry landscape. Researchers are exploring various catalytic systems and reaction conditions to optimize the synthesis of this compound.

One of the most exciting aspects of studying CAS No. 2402789-25-5 is its potential role in interdisciplinary research. The compound’s properties bridge multiple scientific disciplines, including chemistry, biology, and materials science. This cross-disciplinary approach is essential for addressing complex global challenges, such as developing new medical treatments and creating sustainable materials. By fostering collaboration between different fields, researchers can harness the full potential of this compound and related entities.

The ongoing research into INDEX NAME NOT YET ASSIGNED is supported by cutting-edge technologies that enhance our understanding of its behavior at the molecular level. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and computational modeling are integral to elucidating its structure-function relationships. These tools provide detailed insights into how the compound interacts with biological systems and how its properties can be manipulated for practical applications.

As our knowledge base expands, so does the potential scope of applications for CAS No. 2402789-25-5. Researchers are increasingly recognizing the importance of exploring novel compounds like this one to drive innovation across multiple sectors. The pharmaceutical industry stands to benefit significantly from such discoveries, as they can lead to breakthroughs in treating diseases that are currently difficult to manage effectively.

The journey from a newly identified compound to a commercially available product involves several stages, each requiring meticulous research and development efforts. However, the initial findings surrounding INDEX NAME NOT YET ASSIGNED suggest that it has the potential to make a meaningful impact on society through its diverse applications. As more studies are conducted and more data is gathered, our understanding will continue to evolve, paving the way for new possibilities.

In conclusion,CAS No 2402789-25-5 is a promising compound with numerous potential applications in modern research。 Its unique molecular structure，chemical properties，and interactions with biological systems make it a valuable candidate for further exploration。 As research progresses，we can expect to see more insights into its capabilities，leading to innovative solutions across various scientific domains。 The continued study of this compound underscores the importance of investing in fundamental research，which often paves the way for groundbreaking advancements。